molecular formula C16H20N2O B8319891 (4-Isopropylphenyl)[(2-methoxy-5-pyridyl)methyl]amine

(4-Isopropylphenyl)[(2-methoxy-5-pyridyl)methyl]amine

Cat. No.: B8319891
M. Wt: 256.34 g/mol
InChI Key: VVBATKITKVNQFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Isopropylphenyl)[(2-methoxy-5-pyridyl)methyl]amine is a useful research compound. Its molecular formula is C16H20N2O and its molecular weight is 256.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H20N2O

Molecular Weight

256.34 g/mol

IUPAC Name

N-[(6-methoxypyridin-3-yl)methyl]-4-propan-2-ylaniline

InChI

InChI=1S/C16H20N2O/c1-12(2)14-5-7-15(8-6-14)17-10-13-4-9-16(19-3)18-11-13/h4-9,11-12,17H,10H2,1-3H3

InChI Key

VVBATKITKVNQFP-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=CC=C(C=C1)NCC2=CN=C(C=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A BH3-THF complex/1M THF solution (6.3 mL) was added to N-(4-isopropylphenyl)-6-methoxypyridine-3-carboxamide (0.76 g), and the mixture was heated under reflux for 4 hr. After cooling the reaction mixture, 1 mol/L hydrochloric acid (15 mL) was added and the mixture was stirred at room temperature for one day. The reaction mixture was poured into saturated aqueous sodium hydrogencarbonate and extracted with chloroform. The organic layer was washed with saturated brine and dried over anhydrous sodium sulfate. The solvent was evaporated and the residue was purified by silica gel column chromatography to give (4-isopropylphenyl)[(6-methoxypyridin-3-yl)methyl]amine (0.62 g).
Quantity
15 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0.76 g
Type
reactant
Reaction Step Three
Name
Quantity
6.3 mL
Type
solvent
Reaction Step Three

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